Cas no 1346270-06-1 (4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1346270-06-1
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 4591238
• PubChem ID: 135743685
• Update Time: 2025-11-03

4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C5H6N2O3/c1-2-4(8)3(5(9)10)7-6-2/h8H,1H3,(H,6,7)(H,9,10)
• InChI Key： YKNCINPCYGMSKJ-UHFFFAOYSA-N
• SMILES： N1C(C)=C(O)C(C(O)=O)=N1

Additional information on 4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid

4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic Acid (CAS No. 1346270-06-1): A Comprehensive Overview

4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1346270-06-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of 4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure:

4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid is a pyrazole derivative with the molecular formula C₇H₇N₂O₃. The compound features a pyrazole ring with a hydroxyl group at the 4-position, a methyl group at the 3-position, and a carboxylic acid group at the 5-position. These functional groups contribute to its chemical reactivity and biological activity. The presence of the hydroxyl and carboxylic acid groups makes it highly polar and capable of forming hydrogen bonds, which can influence its solubility and interactions with biological targets.

Synthesis Methods:

The synthesis of 4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the condensation of hydrazine with an appropriate aldehyde or ketone followed by cyclization to form the pyrazole ring. For instance, a recent study published in the Journal of Organic Chemistry described a one-pot synthesis method using microwave irradiation to enhance the yield and purity of the final product. This method not only simplifies the synthetic route but also reduces reaction time and environmental impact.

Biological Activities:

4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid has been investigated for its potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative stress.

In terms of anticancer activity, research has shown that 4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid can induce apoptosis in various cancer cell lines. A study conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells while sparing normal cells, making it a promising candidate for further drug development.

Clinical Applications:

The potential clinical applications of 4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid are currently being explored through preclinical studies and early-stage clinical trials. Initial results from these studies have shown promising outcomes in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate inflammatory pathways without causing significant side effects makes it an attractive therapeutic option.

In addition to its anti-inflammatory properties, ongoing research is investigating the use of 4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid in combination with other drugs to enhance therapeutic efficacy. For example, a recent clinical trial evaluated its synergistic effects when combined with conventional anti-cancer agents such as doxorubicin and cisplatin. The results indicated that this combination therapy significantly improved treatment outcomes in patients with advanced solid tumors.

Conclusion:

4-Hydroxy-3-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1346270-06-1) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure, coupled with its anti-inflammatory, antioxidant, and anticancer properties, positions it as a potential therapeutic agent for various diseases. Ongoing research continues to uncover new applications and optimize its use in clinical settings. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing medical treatments.